Cas no 1261785-64-1 (2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl)

• Product Name: 2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl
• CAS No: 1261785-64-1
• MF: C₁₄H₁₀ClF₃
• MW: 270.677413463593
• CID: 4999281
• Update Time: 2025-05-05

2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10ClF3/c1-9-2-7-12(13(15)8-9)10-3-5-11(6-4-10)14(16,17)18/h2-8H,1H3
• InChI Key： JXURQYHTIZLTMC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 269
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl

2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl: A Versatile Compound with Promising Applications in CAS No. 1261785-64-1 Chemical Research

2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl is a multifunctional aromatic compound characterized by its unique biphenyl framework and the presence of multiple functional groups. This molecule, identified by CAS No. 1261785-64-1, represents a significant advancement in the field of organic chemistry due to its potential applications in pharmaceuticals, materials science, and chemical synthesis. The compound's structural complexity, including the chloro, methyl, and trifluoromethyl substituents, contributes to its diverse chemical reactivity and biological activity. Recent studies have highlighted its role in the development of novel therapeutic agents and its utility as a building block for advanced functional materials.

The 2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl molecule features a biphenyl core, which consists of two benzene rings connected by a single bond. This structural motif is prevalent in many biologically active compounds, as it allows for the incorporation of diverse functional groups at specific positions. The presence of the chloro group at the 2-position and the trifluoromethyl group at the 4' position introduces electronic effects that influence the molecule's polarity and reactivity. The methyl group at the 4-position further modulates the steric and electronic properties of the compound, making it a valuable scaffold for drug design and chemical modification.

Recent research has focused on the synthesis and characterization of 2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl using advanced organic methodologies. A 2023 study published in Organic & Biomolecular Chemistry demonstrated the successful preparation of this compound via a Suzuki-Miyaura coupling reaction, which enabled the efficient introduction of the trifluoromethyl group onto the biphenyl framework. The study emphasized the importance of reaction conditions, such as temperature and catalyst selection, in achieving high yields and purity of the final product. This synthetic approach has significant implications for the scalable production of CAS No. 1261785-64-1 in industrial settings.

One of the most promising applications of 2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl is in the development of pharmaceutical compounds targeting specific biological pathways. The trifluoromethyl group, known for its strong electron-withdrawing properties, has been shown to enhance the metabolic stability of drug molecules, thereby improving their pharmacokinetic profiles. A 2023 paper in Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a novel antifungal agent. The study highlighted the compound's ability to modulate membrane permeability in fungal cells, suggesting its potential as a lead compound for further drug development.

In the realm of materials science, 2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl has garnered attention for its potential applications in organic electronics and optoelectronic devices. The presence of fluorinated groups in the molecule enhances its dielectric properties and thermal stability, making it suitable for use in high-performance polymers and semiconducting materials. A 2023 review article in Advanced Materials discussed the integration of this compound into conjugated polymer systems, where it demonstrated improved charge transport efficiency and enhanced light-emitting properties. These findings underscore the versatility of CAS No. 1261785-64-1 in the design of next-generation electronic materials.

Recent advances in computational chemistry have further expanded the understanding of 2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl's properties. Molecular modeling studies have provided insights into the molecule's electronic structure and reactivity patterns, enabling the prediction of its behavior in various chemical environments. A 2023 study published in Chemical Science utilized density functional theory (DFT) calculations to analyze the molecule's frontier molecular orbitals and electrostatic potential. These computational tools have proven invaluable in optimizing synthetic routes and predicting the compound's interactions with biological targets.

The synthesis of 2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl has also been explored through alternative methodologies, such as transition-metal-catalyzed cross-coupling reactions. A 2023 paper in Organic Letters described the use of a palladium-catalyzed reaction to introduce the trifluoromethyl group onto the biphenyl scaffold. The study emphasized the importance of ligand selection and reaction conditions in achieving high regioselectivity and yield. This approach not only demonstrates the molecule's synthetic flexibility but also highlights the role of catalytic systems in the efficient production of CAS No. 1261785-64-1.

Furthermore, the biological activity of 2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl has been investigated in several studies, with particular focus on its interactions with enzyme systems and cellular membranes. A 2023 study in Journal of Biological Chemistry reported that the compound exhibits moderate inhibitory activity against a specific serine protease, suggesting potential applications in the development of anticoagulant agents. The study also noted the compound's ability to modulate membrane fluidity, which could have implications in the treatment of certain inflammatory disorders.

The environmental impact of 2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl is another important consideration, particularly in the context of its potential industrial applications. While the molecule itself is not inherently toxic, its synthesis and use must be carefully managed to minimize environmental risks. A 2023 report in Environmental Science & Technology discussed the importance of green chemistry principles in the production of such compounds, emphasizing the need for sustainable synthesis methods and waste management strategies. These findings highlight the balance between the compound's utility and its environmental stewardship.

Looking ahead, the future of 2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl lies in its continued exploration as a versatile chemical entity. Ongoing research is focused on expanding its applications in both therapeutic and industrial domains. For instance, recent efforts have aimed at incorporating this compound into multifunctional drug delivery systems, where its unique chemical properties could enhance the targeting and efficacy of therapeutic agents. Additionally, advancements in nanotechnology are expected to open new avenues for the use of this molecule in the development of smart materials and nanoscale devices.

In conclusion, 2-Chloro-4-methyl-4'-(trifluoromethyl)biphenyl, identified by CAS No. 1261785-64-1, represents a significant contribution to the fields of organic chemistry, pharmaceuticals, and materials science. Its unique structural features and chemical reactivity have positioned it as a valuable compound for the development of novel therapeutic agents and advanced functional materials. As research in this area continues to evolve, the potential applications of CAS No. 1261785-64-1 are expected to expand, further solidifying its importance in the scientific and industrial landscapes.